Cas no 5814-94-8 (3-Amino-3-(1H-indol-3-yl)propanoic acid)

• Product Name: 3-Amino-3-(1H-indol-3-yl)propanoic acid
• CAS No: 5814-94-8
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 829740
• PubChem ID: 11298653
• Update Time: 2025-11-02

3-Amino-3-(1H-indol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(1H-indol-3-yl)propanoic acid
• 3-AMINO-3-(1H-INDOL-3-YL)-PROPIONIC ACID
• 3-Amino-3-indol-3-yl-propionic acid
• EN300-1837657
• 3-Amino-3-(3-indolyl)propanoic Acid
• b-Amino-indole-3-propionic acid
• SY389323
• 5814-94-8
• CS-0054244
• AB11927
• (S)-3-AMINO-3-(1H-INDOL-3-YL)-PROPIONIC ACID
• SCHEMBL2232718
• MFCD02653302
• AB08216
• DA-04681
• 3-amino-3-(1H-indol-3-yl)propanoicAcid
• G83819
• DTXSID20461598

• MDL： MFCD02653302
• Inchi： 1S/C11H12N2O2/c12-9(5-11(14)15)8-6-13-10-4-2-1-3-7(8)10/h1-4,6,9,13H,5,12H2,(H,14,15)
• InChI Key： VCQANZIIRHWOIU-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CNC2C=CC=CC1=2)N)=O

Computed Properties

• Exact Mass: 204.09000
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 79.11000
• LogP: 2.34270

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 3-Amino-3-(1H-indol-3-yl)propanoic acid

3-Amino-3-(1H-indol-3-yl)propanoic Acid (CAS 5814-94-8): A Versatile Building Block in Medicinal Chemistry and Beyond

3-Amino-3-(1H-indol-3-yl)propanoic acid (CAS 5814-94-8) is a structurally unique amino acid derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound, featuring an indole moiety linked to a β-amino acid scaffold, serves as a valuable building block for drug discovery and biochemical studies. Its molecular formula C₁₁H₁₂N₂O₂ and molecular weight of 204.23 g/mol make it particularly interesting for researchers exploring tryptophan metabolism and neurotransmitter analogs.

The growing interest in 3-amino-3-indolylpropanoic acid derivatives aligns with current trends in precision medicine and targeted drug design. Recent searches in scientific databases reveal increasing queries about "indole-containing amino acids in drug development" and "tryptophan analogs for neurological applications," highlighting the relevance of this compound in contemporary research. The presence of both amino and carboxyl functional groups allows for diverse chemical modifications, making it adaptable for various pharmaceutical applications while maintaining excellent water solubility (typically >50 mg/mL at physiological pH).

From a synthetic perspective, 3-amino-3-(1H-indol-3-yl)propanoic acid synthesis typically involves multi-step organic reactions starting from indole-3-carboxaldehyde or tryptophan derivatives. Modern approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods that reduce waste and improve yields. The compound's crystalline form (white to off-white powder) and stability at room temperature make it practical for laboratory use, though proper storage at 2-8°C is recommended for long-term preservation.

In biochemical applications, this compound serves as a valuable probe for studying enzyme-substrate interactions, particularly in systems involving aromatic amino acid metabolism. Its structural similarity to both tryptophan and β-alanine creates unique opportunities for investigating metabolic pathways and designing enzyme inhibitors. Recent publications have explored its potential as a scaffold for GPCR modulators and kinase inhibitors, capitalizing on the indole ring's ability to participate in π-π stacking interactions with biological targets.

The pharmaceutical industry shows particular interest in 3-(1H-indol-3-yl)-3-aminopropionic acid applications for neurological and psychiatric drug development. As mental health awareness grows globally, researchers are investigating indole derivatives for their potential in addressing neurotransmitter imbalances. The compound's ability to cross the blood-brain barrier (predicted by computational models) makes it especially relevant for CNS drug discovery programs focused on depression, anxiety, and neurodegenerative disorders.

Quality control of CAS 5814-94-8 material typically involves HPLC analysis (purity >95%), with characterization by 1H NMR, 13C NMR, and mass spectrometry. Suppliers often provide detailed certificates of analysis including residual solvent content and heavy metal screening. The compound's stability under various pH conditions has been documented, with optimal stability observed between pH 4-8 at room temperature, making it suitable for diverse experimental conditions.

From a commercial perspective, the market for specialty amino acids like 3-amino-3-(1H-indol-3-yl)propanoic acid continues to expand, driven by increased R&D investment in biopharmaceuticals. Current pricing trends reflect its status as a research-grade chemical, with costs varying based on purity levels and order quantities. The compound is typically supplied in amber glass bottles or sealed plastic containers to protect against light and moisture degradation, with common packaging sizes ranging from 100mg to 10g for laboratory-scale applications.

Environmental and safety considerations for 3-amino-3-indolylpropanoic acid handling follow standard laboratory protocols for amino acid derivatives. While not classified as hazardous, proper personal protective equipment (lab coat, gloves, eye protection) is recommended during handling. Disposal should comply with local regulations for organic compounds, with incineration being the preferred method for large quantities. The compound's biodegradability has not been extensively studied, but its structural components suggest moderate environmental persistence.

Future research directions for 5814-94-8 compound applications may explore its potential in peptide mimetics and as a scaffold for novel antimicrobial agents. The COVID-19 pandemic has renewed interest in indole derivatives for antiviral research, though specific studies on this compound remain preliminary. Additionally, the growing field of biocatalysis may benefit from using this chiral building block in enzyme-mediated synthesis of more complex pharmaceutical intermediates.

For researchers sourcing 3-amino-3-(1H-indol-3-yl)propanoic acid suppliers, it's crucial to verify certificates of analysis and consider batch-to-batch consistency. Reputable suppliers typically provide comprehensive technical data sheets including solubility profiles, melting point ranges (literature values suggest 210-215°C with decomposition), and spectroscopic references. Custom synthesis options are available for isotope-labeled versions (e.g., ¹³C or ¹⁵N) for tracer studies, though lead times and costs increase significantly for these specialized derivatives.